![molecular formula C19H16N2O7 B554349 Z-Pyr-ONp CAS No. 40356-52-3](/img/structure/B554349.png)
Z-Pyr-ONp
Overview
Description
“Z-Pyr-ONp” is a chemical compound with the molecular formula C19H16N2O7 . It is also known as “(Benzyloxycarbonyl)-L-pyroglutamic acid p-nitrophenyl ester” and "1,2-Pyrrolidinedicarboxylic acid, 5-oxo-, 2-(4-nitrophenyl) 1-(phenylmethyl) ester, (S)-" .
Molecular Structure Analysis
The molecular weight of “this compound” is 384.33 g/mol . The structure of this compound includes a pyrrolidine ring, a nitrophenyl group, and a benzyloxycarbonyl group .
Physical And Chemical Properties Analysis
“this compound” is a compound with the molecular formula C19H16N2O7 and a molecular weight of 384.33 g/mol . More detailed physical and chemical properties were not found in the available resources.
Scientific Research Applications
Pyrotechnic Applications in Aerospace, Defense, and Automotive Industries
Zirconium Potassium Perchlorate (ZPP), similar in composition to Z-Pyr-ONp, is utilized in the aerospace, defense, and automotive industries. The research by Shim et al. (2016) focuses on the manufacturing process and characteristics analysis of ZPP. This solid pyrotechnic mixture, composed of an oxidizer, fuel, and binder, is critical in these sectors for various applications.
Application in Inert Matrix Fuels for Transmutation
Zirconate pyrochlores, structurally similar to this compound, are explored for their use as actinide hosts in inert matrix fuels for transmutation, as detailed by Lutique et al. (2003). This research demonstrates the potential of these materials in managing nuclear waste and enhancing nuclear fuel efficiency.
Coordination Modes in Zirconium Complexes
The study by Dias et al. (2003) explores the bonding geometry of pyrrolyl ligands in zirconium complexes. This research is relevant in the context of this compound due to the similarities in chemical structure and potential applications in catalysis and material science.
Adsorption Studies for Environmental Purification
This compound's structural analogs are used in adsorption studies for environmental purification. For instance, Zango et al. (2020) conducted optimization studies on the adsorption of pyrene using Zr-based metal-organic frameworks, showcasing the environmental applications of such materials.
Electrorefining in Nuclear Waste Management
In the context of nuclear waste management, Lee et al. (2013) demonstrated the electrorefining process for zirconium recovery from Zircaloy-4 cladding hulls. This research is pertinent given the potential applications of this compound in similar processes.
Zirconium Doped Thin Films for Electronic Applications
Zirconium-doped TiO2 thin films, akin to this compound's application potential, are investigated by Juma et al. (2016) for their electronic and optical properties, emphasizing the material's potential in electronic applications.
Investigation of Z-DNA in Escherichia Coli
Research by Lukomski & Wells (1994) on Z-DNA in Escherichia coli, although not directly related to this compound, provides insights into the broader field of molecular biology and genetics, where similar compounds might find application.
Mechanism of Action
Target of Action
Z-Pyr-ONp, also known as Zinc pyrithione, is a coordination complex of zinc . It primarily targets fungal and bacterial cells . It exhibits fungistatic properties, inhibiting the division of fungal cells, and bacteriostatic properties, inhibiting bacterial cell division . It is used in the treatment of various skin conditions such as seborrhoeic dermatitis and dandruff .
Mode of Action
Zinc pyrithione’s antifungal effect is thought to derive from its ability to disrupt membrane transport by blocking the proton pump that energizes the transport mechanism . This disruption inhibits the division of fungal and bacterial cells, thereby preventing their growth and proliferation .
Biochemical Pathways
It is known that the compound interferes with the membrane transport system of fungal and bacterial cells . This disruption affects the cells’ ability to maintain their internal environment, leading to inhibited growth and division .
Pharmacokinetics
It is known that the compound has a low solubility in water , which may affect its bioavailability and distribution within the body.
Result of Action
The primary result of this compound’s action is the inhibition of fungal and bacterial cell division . This leads to a decrease in the population of these microorganisms, thereby alleviating symptoms of conditions such as seborrhoeic dermatitis and dandruff .
Action Environment
The action of this compound can be influenced by various environmental factors. For instance, its low solubility in water may affect its efficacy in aqueous environments. Additionally, the compound is slowly decomposed by ultraviolet light, providing years of protection in direct sunlight . This makes it suitable for use in outdoor paints and other products that protect against mildew and algae .
properties
IUPAC Name |
1-O-benzyl 2-O-(4-nitrophenyl) (2S)-5-oxopyrrolidine-1,2-dicarboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16N2O7/c22-17-11-10-16(18(23)28-15-8-6-14(7-9-15)21(25)26)20(17)19(24)27-12-13-4-2-1-3-5-13/h1-9,16H,10-12H2/t16-/m0/s1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRQOXQJWPSHSDJ-INIZCTEOSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(=O)N(C1C(=O)OC2=CC=C(C=C2)[N+](=O)[O-])C(=O)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC(=O)N([C@@H]1C(=O)OC2=CC=C(C=C2)[N+](=O)[O-])C(=O)OCC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16N2O7 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80428586 | |
Record name | Z-Pyr-ONp | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
384.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
40356-52-3 | |
Record name | Z-Pyr-ONp | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80428586 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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